1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine

• Molecular Formula: C12H16Cl2N2O3S
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 1-(2,3-dichloro-4-methoxyphenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C12H16Cl2N2O3S/c1-15-5-7-16(8-6-15)20(17,18)10-4-3-9(19-2)11(13)12(10)14/h3-4H,5-8H2,1-2H3
• InChI Key: ORVOPHFDQZXVST-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)S(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl

Description

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine, also known as DMSMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMSMP is a sulfonamide-based compound that has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine is not fully understood. However, it has been shown to inhibit the activity of enzymes such as carbonic anhydrase and matrix metalloproteinases. 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. The exact mechanism of action of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine in these processes is still being studied.
Biochemical and Physiological Effects
1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling. In addition, 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.

Advantages and Limitations for Lab Experiments

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using various methods. 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, the limitations of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine. One potential future direction is the further study of its mechanism of action in cancer cells and other diseases. Another potential future direction is the development of more efficient synthesis methods for 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine. Additionally, the potential use of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine as a diagnostic tool for cancer and other diseases should be further explored. Finally, the potential use of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine in combination with other drugs for the treatment of cancer and other diseases should be studied.
Conclusion
In conclusion, 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods, and its mechanism of action has been studied in detail. 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been shown to have antitumor, anti-inflammatory, and antiviral properties, and its potential use in the treatment of cancer, autoimmune diseases, and viral infections should be further explored. The future directions for the study of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine include the further study of its mechanism of action, the development of more efficient synthesis methods, and the potential use of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine as a diagnostic tool and in combination with other drugs for the treatment of various diseases.

Synthesis Methods

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been synthesized using several methods, including the reaction of piperazine with 2,3-dichloro-4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with 4-methylpiperazine in the presence of a base. The yield of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine synthesis varies depending on the method used.

Scientific Research Applications

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antitumor, anti-inflammatory, and antiviral properties. 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-methylpiperazine has been studied for its potential use in the treatment of cancer, autoimmune diseases, and viral infections. It has also been studied for its potential use as a diagnostic tool for cancer and other diseases.